Cas no 1600464-97-8 (1-(diethylcarbamoyl)ethane-1-sulfonyl chloride)

1-(Diethylcarbamoyl)ethane-1-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis. Its structure features a diethylcarbamoyl group adjacent to a sulfonyl chloride moiety, making it a versatile reagent for introducing sulfonamide functionalities into target molecules. This compound is particularly valuable in pharmaceutical and agrochemical research, where it facilitates the synthesis of sulfonamide-based compounds with potential biological activity. Its reactivity allows for efficient coupling with amines and other nucleophiles under mild conditions. The product is typically handled under anhydrous conditions due to the moisture-sensitive nature of the sulfonyl chloride group, ensuring optimal performance in synthetic applications.

1-(diethylcarbamoyl)ethane-1-sulfonyl chloride structure

1600464-97-8 structure

Product Name:1-(diethylcarbamoyl)ethane-1-sulfonyl chloride

CAS No:1600464-97-8

MF:C₇H₁₄ClNO₃S

MW:227.708960056305

CID:5925164

PubChem ID:102551564

Update Time:2025-05-28

1-(diethylcarbamoyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-Diethylcarbamoyl-ethanesulfonyl chloride
- 2-Propanesulfonyl chloride, 1-(diethylamino)-1-oxo-
- 1-(diethylcarbamoyl)ethane-1-sulfonyl chloride
- 1600464-97-8
- EN300-1120519
- Inchi： 1S/C7H14ClNO3S/c1-4-9(5-2)7(10)6(3)13(8,11)12/h6H,4-5H2,1-3H3
- InChI Key： DQEAJFMQRHEPTH-UHFFFAOYSA-N
- SMILES： C(N(CC)CC)(=O)C(S(Cl)(=O)=O)C

Computed Properties

Exact Mass: 227.0382922g/mol
Monoisotopic Mass: 227.0382922g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 62.8Å²

Experimental Properties

Density: 1.256±0.06 g/cm3(Predicted)
Boiling Point: 317.1±25.0 °C(Predicted)
pka: -1.17±0.70(Predicted)

1-(diethylcarbamoyl)ethane-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1120519-0.05g	1-(diethylcarbamoyl)ethane-1-sulfonyl chloride	1600464-97-8	95%	0.05g	$587.0	2023-10-27
Enamine	EN300-1120519-0.1g	1-(diethylcarbamoyl)ethane-1-sulfonyl chloride	1600464-97-8	95%	0.1g	$615.0	2023-10-27
Enamine	EN300-1120519-0.25g	1-(diethylcarbamoyl)ethane-1-sulfonyl chloride	1600464-97-8	95%	0.25g	$642.0	2023-10-27
Enamine	EN300-1120519-0.5g	1-(diethylcarbamoyl)ethane-1-sulfonyl chloride	1600464-97-8	95%	0.5g	$671.0	2023-10-27
Enamine	EN300-1120519-1.0g	1-(diethylcarbamoyl)ethane-1-sulfonyl chloride	1600464-97-8		1g	$884.0	2023-05-26
Enamine	EN300-1120519-2.5g	1-(diethylcarbamoyl)ethane-1-sulfonyl chloride	1600464-97-8	95%	2.5g	$1370.0	2023-10-27
Enamine	EN300-1120519-5.0g	1-(diethylcarbamoyl)ethane-1-sulfonyl chloride	1600464-97-8		5g	$2566.0	2023-05-26
Enamine	EN300-1120519-10.0g	1-(diethylcarbamoyl)ethane-1-sulfonyl chloride	1600464-97-8		10g	$3807.0	2023-05-26
Enamine	EN300-1120519-1g	1-(diethylcarbamoyl)ethane-1-sulfonyl chloride	1600464-97-8	95%	1g	$699.0	2023-10-27
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